Cas no 1342950-60-0 (4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1342950-60-0
• MF: C₈H₈ClN₃S
• MW: 213.687218666077
• CID: 5740736
• PubChem ID: 64041457
• Update Time: 2025-05-26

4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS013358079
• EN300-1107849
• 1342950-60-0
• 4-Chloro-1-[(thiophen-3-yl)methyl]-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-chloro-1-(3-thienylmethyl)-
• 4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H8ClN3S/c9-7-4-12(11-8(7)10)3-6-1-2-13-5-6/h1-2,4-5H,3H2,(H2,10,11)
• InChI Key： HYMGNYITONITHY-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1=CSC=C1

Computed Properties

• Exact Mass: 213.0127461g/mol
• Monoisotopic Mass: 213.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine

Professional Introduction to 4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine (CAS No. 1342950-60-0)

4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine, identified by its CAS number 1342950-60-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative combines a pyrazole core with a thiophene substituent, making it a versatile scaffold for drug discovery. The structural features of this molecule, particularly the presence of a chloro group and a methyl-thiophene moiety, contribute to its potential as a building block in the synthesis of novel bioactive agents.

The pyrazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a thiophen-3-ylmethyl side chain enhances the molecular complexity, allowing for diverse interactions with biological systems. This compound has garnered attention due to its structural similarity to known pharmacologically active molecules, suggesting potential therapeutic applications.

In recent years, the exploration of thiophene-based compounds has expanded significantly, driven by their broad spectrum of biological activities. Thiophenes are known for their role in antimicrobial, antiviral, anti-inflammatory, and anticancer applications. The incorporation of a pyrazole ring into thiophene derivatives has further enhanced their pharmacological potential. Studies have shown that such hybrid structures can exhibit improved solubility and bioavailability, which are critical factors in drug development.

The chloro substituent in 4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine plays a crucial role in modulating the reactivity and binding affinity of the molecule. Chloro groups are frequently used in medicinal chemistry due to their ability to act as leaving groups in nucleophilic substitution reactions, facilitating further derivatization. Additionally, they can influence electronic properties, affecting the molecule's interaction with biological targets. The presence of this group makes the compound an attractive candidate for structure-based drug design.

Current research in the field of heterocyclic chemistry has highlighted the importance of functionalized pyrazoles and thiophenes in developing novel therapeutic agents. For instance, recent studies have demonstrated that pyrazole-thiophene hybrids exhibit promising activity against various diseases, including cancer and infectious disorders. The structural motif of 4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine aligns well with these trends, positioning it as a valuable intermediate in synthetic chemistry.

The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available precursors such as 3-bromothiophene and 1-methylpyrazole. The introduction of the chloro group is achieved through chlorination reactions, while the coupling between the pyrazole and thiophene moieties is facilitated by palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's accessibility and suitability for further chemical manipulation.

In terms of biological activity, preliminary studies on derivatives of 4-chloro-1-(thiophen-3-yl)methyl-1H-pyrazol-3-amine have shown encouraging results. For example, certain analogs have demonstrated inhibitory effects on enzymes implicated in inflammation and cancer progression. The exact mechanism of action remains under investigation, but these findings underscore the compound's potential as a lead molecule for drug development.

The pharmaceutical industry continually seeks innovative approaches to address unmet medical needs. Compounds like 4-chloro-1-(thiophen-3-ylmethyl)-1H-pyrazol-3-am ine (CAS No. 1342950 60 0) exemplify the importance of heterocyclic scaffolds in modern drug discovery. Their unique structural features offer opportunities to develop drugs with enhanced efficacy and reduced side effects. As research progresses, it is anticipated that more derivatives will be explored, further elucidating their therapeutic potential.

Advances in computational chemistry have also played a pivotal role in understanding the properties of such complex molecules. Molecular modeling techniques allow researchers to predict binding interactions between 4-chloro -1-(thiophen -3 -yl)methyl -1H -pyrazol -3-am ine and biological targets with high precision. This information is invaluable for designing modified versions of the molecule that optimize its pharmacological profile.

The versatility of this compound lies not only in its structural features but also in its synthetic adaptability. Chemists can readily modify various functional groups within its framework to explore new chemical space. Such flexibility is crucial for identifying novel bioactive entities that meet stringent pharmacological requirements.

Future directions in research may include exploring the use of 4-chloro -1-(thiophen -3 -yl)methyl -1H -pyrazol -3-am ine as a starting material for libraries of compounds via combinatorial chemistry or high-throughput screening methods. These approaches can accelerate the discovery process by generating large numbers of derivatives for rapid evaluation.

In conclusion,4-chloro -1-(thiophen -3 -yl)methyl -1H -pyrazol -3-am ine (CAS No. 1342950 60 0) represents a promising candidate in pharmaceutical research due to its unique structural characteristics and potential biological activities. Its synthesis is feasible through well-established organic methodologies, and preliminary studies suggest its utility as a scaffold for developing new therapeutic agents.